Cas no 16182-04-0 (Carbon(isothiocyanatidic)acid Ethyl Ester)

Carbon(isothiocyanatidic)acid Ethyl Ester structure
16182-04-0 structure
Product name:Carbon(isothiocyanatidic)acid Ethyl Ester
CAS No:16182-04-0
MF:C4H5NO2S
MW:131.152999639511
MDL:MFCD00004814
CID:87657
PubChem ID:24851737

Carbon(isothiocyanatidic)acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Ethoxycarbonyl isothiocyanate
    • Carbon(isothiocyanatidic)acid Ethyl Ester
    • (Ethoxyoxomethyl) isothiocyanate
    • CARBETHOXYISOTHIOCYANATE
    • Ethoxycarbonyl Mustard Oil
    • ethoxycarbonyl-isothiocyanate
    • Ethyl isothiocyanatidocarbonate
    • Ethyl Isothiocyanatoformate
    • ethyl isothiocyanoformate
    • Isothiocyanatoformic acid ethyl
    • Isothiocyanatoformic Acid Ethyl Ester
    • Carbethoxy isothiocyanate
    • Ethoxycarbonylisothiocyanate
    • O-ethyl carbonisothiocyanatidate
    • Carbon(isothiocyanatidic) acid, ethyl ester
    • ethyl N-carbothioylcarbamate
    • ethyl N-(sulfanylidenemethylidene)carbamate
    • BDTDECDAHYOJRO-UHFFFAOYSA-N
    • CARBON(ISOTHIOCYANATIDIC)ACID, ETHYL ESTER
    • Ethoxycarbonyl isothiocyanate, 95%
    • ethyl isothiocyanatooate
    • PubChem11182
    • ethoxycarbonylisothiocyanat
    • ethoxycarbony
    • EINECS 240-318-9
    • ethylmethanoyl isothiocyanate
    • Ethoxycarbonyl isothiocyanate, 98%
    • Ethyl isothiocyanatidocarbonate #
    • ethoxy carbonylisothiocyanate
    • NSC 158480
    • A26273
    • J-670007
    • 16182-04-0
    • FT-0625742
    • ETHYL CARBONISOTHIOCYANATIDATE
    • NSC158480
    • SCHEMBL42860
    • ethoxycarbonyl-isothiocyanat
    • MFCD00004814
    • ethoxycarbonyli-sothiocyanate
    • AKOS005198535
    • ethoxy-carbonyl isothiocyanate
    • J-520459
    • EN300-51998
    • J-801006
    • NSC-158480
    • ethyl isothiocyanatocarbonate
    • AB00381
    • Carbonisothiocyanatidic acid, ethyl ester
    • AMY10862
    • DTXSID50167253
    • WQY39AV49E
    • ethoxy carbonyl isothiocyanate
    • NS00025278
    • E0440
    • DB-024737
    • carbonisothiocyanatidic acid, ethyl-
    • ALBB-035697
    • MDL： MFCD00004814
    • Inchi： 1S/C4H5NO2S/c1-2-7-4(6)5-3-8/h2H2,1H3
    • InChI Key： BDTDECDAHYOJRO-UHFFFAOYSA-N
    • SMILES： S=C=NC(=O)OC([H])([H])C([H])([H])[H]
    • BRN： 606091

Computed Properties

  • Exact Mass: 131.00400
  • Monoisotopic Mass: 131.004099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 70.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.112 g/mL at 25 °C(lit.)
  • Boiling Point: 61°C/6mmHg
  • Flash Point: 50 ºC
  • Refractive Index: n20/D 1.500(lit.)
  • Solubility: Soluble in chloroform and ether.
  • PSA: 70.75000
  • LogP: 1.24570
  • Sensitiveness: Moisture Sensitive/Lachrymatory
  • Solubility: Not determined

Carbon(isothiocyanatidic)acid Ethyl Ester Security Information

  • Symbol: GHS02 GHS06 GHS08
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H226,H315,H317,H319,H331,H334,H335
  • Warning Statement： P261,P280,P305+P351+P338,P311
  • Hazardous Material transportation number：UN 2929 6.1/PG 2
  • WGK Germany：3
  • Hazard Category Code： 23-36/37/38-42
  • Safety Instruction： S23; S26; S36/37/39; S45
  • FLUKA BRAND F CODES：9-13-19-21
  • Hazardous Material Identification： T
  • Packing Group：III
  • Storage Condition：0-10°C
  • Safety Term：3
  • Hazard Level：3
  • HazardClass：6.1 (3)
  • Risk Phrases：R23; R36/37/38; R42
  • Packing Group：III
  • PackingGroup：III

Carbon(isothiocyanatidic)acid Ethyl Ester Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Carbon(isothiocyanatidic)acid Ethyl Ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY007873-1g
Ethoxycarbonyl Isothiocyanate
 16182-04-0 >95%
1g
 ¥25.00 2024-07-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E16820-5g
Ethoxycarbonyl Isothiocyanate
 16182-04-0 95%
5g
 ¥199.0 2023-09-08
Apollo Scientific
OR59819-100g
Ethyl carbonisothiocyanatidate
 16182-04-0 97%
100g
 £186.00 2025-02-20
Enamine
EN300-51998-25.0g
ethyl N-carbothioylcarbamate
 16182-04-0 95%
25.0g
 $58.0 2023-02-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E16820-100g
Ethoxycarbonyl Isothiocyanate
 16182-04-0 95%
100g
 ¥1429.0 2021-09-09
TRC
C176650-50g
Carbon(isothiocyanatidic)acid Ethyl Ester
 16182-04-0
50g
 $ 442.00 2023-04-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E16820-10g
Ethoxycarbonyl Isothiocyanate
 16182-04-0 95%
10g
 ¥249.0 2023-09-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
196126-5G
Carbon(isothiocyanatidic)acid Ethyl Ester
 16182-04-0
5g
 ¥717 2023-12-09
abcr
AB177341-25 g
Ethoxycarbonyl isothiocyanate, 97%; .
 16182-04-0 97%
25 g
 €238.40 2023-07-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L00911-5g
Ethoxycarbonyl isothiocyanate, 97%
 16182-04-0 97%
5g
 ￥1035.00 2023-03-15

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(CAS:16182-04-0)Carbon(isothiocyanatidic)acid Ethyl Ester
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